HEAT hydrochloride
Overview
Description
Heat hydrochloride (HCl), also known as heptamethylene-bis-acetonitrile hydrochloride, is an organic compound that is used as a reagent in the synthesis of various compounds. Heat HCl is a white crystalline solid that is soluble in water and has a melting point of 78°C. It is a versatile reagent that has been used in a variety of applications, including in the synthesis of pharmaceuticals, in the study of organic and inorganic compounds, and in the study of proteins. Heat HCl is also used in the preparation of polymers, dyes, and other materials.
Scientific Research Applications
Antiviral Research: SARS-CoV-2 Inhibition
HEAT hydrochloride has been studied for its potential antiviral properties, particularly against SARS-CoV-2, the virus responsible for COVID-19. Research indicates that heat-treated lysozyme hydrochloride, which may include HEAT hydrochloride, shows promising structural modifications that enhance its ability to inhibit the virus . This application is significant in the ongoing fight against viral pandemics.
Structural Biology: Protein Modification
The structural modifications of proteins like lysozyme hydrochloride upon heat treatment have been a subject of interest. HEAT hydrochloride could be used to study the changes in protein structure and function at high temperatures, providing valuable insights into protein stability and folding mechanisms .
Nonlinear Optical Materials: l-Citrulline Hydrochloride Crystals
HEAT hydrochloride has applications in the synthesis of nonlinear optical (NLO) materials. For instance, l-Citrulline hydrochloride crystals, which can be synthesized from HEAT hydrochloride, exhibit remarkable optical, thermal, and dielectric properties suitable for photonic applications .
Pharmaceutical Development: α1-Adrenoceptor Antagonism
As a selective α1-adrenoceptor antagonist, HEAT hydrochloride plays a crucial role in the development of pharmaceuticals targeting cardiovascular diseases, such as hypertension and heart failure. Its specificity for α1-adrenoceptors makes it a valuable tool for drug discovery and development .
Chemical Kinetics: Reaction Stability
The stability of chemical compounds in solution is a vital aspect of pharmaceutical formulation. HEAT hydrochloride can be used to investigate the effects of pH and concentration on the chemical stability and reaction kinetics of various compounds, aiding in the optimization of drug formulations .
Antimicrobial Studies: Gram-Positive Bacteria
HEAT hydrochloride’s role in antimicrobial activity, especially against Gram-positive bacteria, is another area of research. By cleaving the glycosidic linkages in bacterial cell walls, it contributes to the development of new antibacterial agents .
Innate Immunity: Defense Mechanisms
Lysozyme hydrochloride, potentially including HEAT hydrochloride, is part of the innate immune system in humans. Its presence in saliva, milk, and intestinal mucus and its antimicrobial action make it an interesting subject for studies on human defense mechanisms .
Biochemical Analysis: Heat-Induced Modifications
The biochemical analysis of heat-induced modifications in compounds like HEAT hydrochloride can reveal how heating affects molecular structure and activity. This knowledge is crucial for applications ranging from food science to biotechnology .
properties
IUPAC Name |
2-[[2-(4-hydroxyphenyl)ethylamino]methyl]-3,4-dihydro-2H-naphthalen-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2.ClH/c21-17-9-5-14(6-10-17)11-12-20-13-16-8-7-15-3-1-2-4-18(15)19(16)22;/h1-6,9-10,16,20-21H,7-8,11-13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZXZECZIRGUCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(=O)C1CNCCC3=CC=C(C=C3)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10952420 |
Source
|
| Record name | 2-({[2-(4-Hydroxyphenyl)ethyl]amino}methyl)-3,4-dihydronaphthalen-1(2H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10952420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
HEAT hydrochloride | |
CAS RN |
30007-39-7 |
Source
|
| Record name | 2-({[2-(4-Hydroxyphenyl)ethyl]amino}methyl)-3,4-dihydronaphthalen-1(2H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10952420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-{[b-(4-Hydroxyphenyl)ethyl]aminomethyl}-1-tetralone hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Trisodium;2-[2-[carboxylatomethyl-[[2-methyl-3-oxido-5-(phosphonatooxymethyl)pyridin-4-yl]methyl]amino]ethyl-[[2-methyl-3-oxido-5-(phosphonatooxymethyl)pyridin-4-yl]methyl]amino]acetate;hydron;manganese(2+)](/img/structure/B1662857.png)
